Cas no 1401667-37-5 ([(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester)

• Product Name: [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester
• CAS No: 1401667-37-5
• MF: C₁₅H₂₇N₃O₃
• MW: 297.39318394661
• CID: 2159750
• Update Time: 2025-08-05

[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [(S)-1-((s)-2-amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester
• tert-Butyl ((S)-1-((S)-2-aminopropanoyl)pyrrolidin-3-yl)(cyclopropyl)carbamate
• AM97812
• [(S)-1-((S)-2-aminopropanyl)pyrrolidin-3-yl]cyclopropylcarbamic acid tert-butyl ester
• [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester

• Inchi： 1S/C15H27N3O3/c1-10(16)13(19)17-8-7-12(9-17)18(11-5-6-11)14(20)21-15(2,3)4/h10-12H,5-9,16H2,1-4H3/t10-,12-/m0/s1
• InChI Key： NTDGNDBPYIFROP-JQWIXIFHSA-N
• SMILES： O(C(C)(C)C)C(N([C@@H]1CN(C([C@H](C)N)=O)CC1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 415
• Topological Polar Surface Area: 75.9

Additional information on [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester

Professional Introduction to [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester (CAS No. 1401667-37-5)

[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester, with the CAS number 1401667-37-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The unique structural features of this molecule, particularly its chiral centers and the presence of both amino and carbamic acid functionalities, contribute to its potential as a key intermediate in the synthesis of various therapeutic agents.

The tert-butyl ester moiety in the molecular structure of this compound not only serves as a protecting group for the carbamic acid functionality but also influences the overall solubility and reactivity of the molecule. This aspect is particularly important in medicinal chemistry, where the optimization of physicochemical properties is crucial for drug development. The (S)-configuration at the chiral centers ensures enantioselective synthesis, which is essential for achieving high enantiomeric purity in pharmaceutical applications.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the structural and functional properties of this compound. Studies have demonstrated that the (S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl backbone exhibits favorable interactions with biological targets, suggesting its potential as a scaffold for drug discovery. The cyclopropyl group, a key structural feature, enhances the rigidity of the molecule, which can be beneficial in designing ligands with high binding affinity and selectivity.

In the context of drug development, this compound has been explored as a precursor for more complex molecules. The carbamic acid tert-butyl ester functionality can be readily hydrolyzed to yield free carboxylic acids, which can then be further modified through various chemical transformations. This versatility makes it an attractive building block for synthesizing peptidomimetics and other bioactive compounds. Additionally, the presence of two amino groups provides opportunities for conjugation with other pharmacophores, expanding its utility in medicinal chemistry.

Current research in this area has highlighted the importance of understanding the stereochemical aspects of chiral molecules like [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester. Enantioselective synthesis methods have been developed to produce enantiomerically pure forms of this compound, which are essential for evaluating its biological activity without interference from racemic impurities. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve high enantiomeric excess (ee), ensuring that the synthesized material meets pharmaceutical standards.

The biological activity of this compound has been investigated in various disease models. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for treating conditions such as inflammation and metabolic disorders. The (S)-configuration at the chiral centers appears to play a critical role in modulating biological activity, underscoring the importance of stereochemistry in drug design. Further preclinical studies are needed to elucidate its mechanism of action and assess its potential therapeutic benefits.

The synthesis of [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent innovations in synthetic methodologies have enabled more efficient routes to this compound, reducing costs and improving scalability. Continuous flow chemistry and microwave-assisted synthesis are among the techniques that have been applied to enhance reaction efficiency and reproducibility.

The physicochemical properties of this compound, such as solubility, stability, and metabolic degradation rates, are critical factors that influence its suitability for pharmaceutical applications. Computational studies have been used to predict these properties based on molecular structure, providing valuable insights into potential formulation challenges and metabolic pathways. Optimizing these properties can enhance bioavailability and therapeutic efficacy.

In conclusion, [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester (CAS No. 1401667-37-5) is a versatile and promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it an attractive candidate for further exploration. Continued research into its biological activity and synthetic methodologies will likely uncover new opportunities for therapeutic applications.